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Compound of Interest

Compound Name: Acetic acid-d4

Cat. No.: B032913 Get Quote

This in-depth technical guide serves researchers, scientists, and drug development

professionals by providing comprehensive information on high-purity Acetic acid-d4
(CD3COOD). The guide details its applications, commercial suppliers, and the technical

specifications required for rigorous scientific research.

Introduction to Acetic Acid-d4
Acetic acid-d4, also known as tetradeuteroacetic acid, is the isotopically substituted form of

acetic acid where the four hydrogen atoms have been replaced with deuterium.[1][2] This

substitution makes it an invaluable tool in various research fields, primarily due to its properties

as a nuclear magnetic resonance (NMR) solvent and as a building block for synthesizing

deuterated molecules.[3] Its chemical formula is CD3COOD, and it has a molecular weight of

approximately 64.08 g/mol .[4]

In the pharmaceutical industry, acetic acid and its derivatives are fundamental. They serve as

versatile solvents, reagents in the synthesis of active pharmaceutical ingredients (APIs), and

pH regulators in drug formulations.[5][6][7] The deuterated form, Acetic acid-d4, is particularly

crucial for NMR-based analysis, which is essential for quality control and the structural

elucidation of newly synthesized compounds.[8][9]

Commercial Suppliers and Product Specifications
A number of reputable suppliers provide high-purity Acetic acid-d4 for research and

pharmaceutical development. The primary distinction between products often lies in the degree
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of deuteration (isotopic purity) and overall chemical purity. Below is a summary of leading

suppliers and their typical product specifications.

Key Commercial Suppliers:

Sigma-Aldrich (Merck KGaA): A major global supplier offering various grades of Acetic acid-
d4, including different isotopic purities and formulations with or without tetramethylsilane

(TMS) as an internal NMR standard.[9]

Cambridge Isotope Laboratories, Inc. (CIL): Specializes in stable isotope-labeled compounds

and offers high-purity Acetic acid-d4 specifically for use in biomolecular NMR.[3]

Simson Pharma Limited: A manufacturer and exporter that provides Acetic acid-d4
accompanied by a Certificate of Analysis.[10]

Norell: Known for NMR tubes and accessories, Norell also supplies high-purity deuterated

solvents, including Acetic acid-d4.[2]

Fisher Scientific: A major distributor that offers Acetic acid-d4 from manufacturers like

MilliporeSigma.[8]

SR Group: An India-based supplier and distributor offering Acetic acid-d4 for research

purposes.[4]

Data Presentation: Comparative Product Specifications
The following tables summarize the quantitative data for high-purity Acetic acid-d4 available

from leading commercial suppliers. This allows for a direct comparison of key quality attributes.

Table 1: Isotopic and Chemical Purity
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Supplier/Brand
Product
Number
(Example)

Isotopic Purity
(atom % D)

Chemical
Purity (Assay)

Water Content

Sigma-Aldrich 151785 ≥99.5%[11] ≥99% (CP)[11] ≤0.0500%[11]

Sigma-Aldrich 233315 ≥99.9% ≥99% (CP) ≤0.0500%

Sigma-Aldrich 416886 ≥99.5%[12] ≥99.00%[9] ≤0.0500%

Cambridge

Isotope Labs
DLM-12 99.5%[3] 99.5%[3] Not Specified

MilliporeSigma

(via Fisher)
M8150360010 min. 99.5%[8] 99.5% min.[8] Not Specified

SR Group QF-7199 99.9%[4] 95%[4] Not Specified

Table 2: Physical and Chemical Properties

Property Value

CAS Number 1186-52-3

Molecular Formula CD3CO2D[4]

Molecular Weight 64.08 g/mol

Density ~1.119 g/mL at 25 °C

Boiling Point ~115.5 °C

Melting Point ~15-16 °C

Refractive Index n20/D ~1.368

Applications in Research and Drug Development
High-purity Acetic acid-d4 is indispensable in modern research, particularly in the following

areas:
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NMR Spectroscopy: Its most common application is as a deuterated solvent for NMR

analysis.[1][2] The absence of protons prevents interference with the signals from the

analyte, allowing for clear structural determination of organic compounds. Some products

contain 0.03% (v/v) TMS as a convenient internal reference standard.[9][12]

Synthesis of Labeled Compounds: Acetic acid-d4 serves as a deuterating agent or a

building block in the synthesis of more complex isotope-labeled molecules. These labeled

compounds are used as internal standards in quantitative mass spectrometry or as probes to

study reaction mechanisms and metabolic pathways. For example, it has been used in the

synthesis of deuterated conjugated linoleic acid.[9][12]

Drug Solubility and Formulation Studies: In pharmaceutical development, understanding and

improving the solubility of weakly basic drugs is critical. Acetic acid can be used as a

processing aid to ionize the drug, thereby increasing its solubility in organic solvents for

processes like spray dried dispersion (SDD) manufacturing.[13] Deuterated acetic acid can

be used in mechanistic NMR studies to quantify the degree of drug protonation in these

formulations.[13]

Experimental Protocols and Methodologies
Protocol 1: Sample Preparation for qNMR Analysis
Quantitative NMR (qNMR) is a powerful technique for determining the purity of chemical

substances. Acetic acid-d4 is often used as the solvent for this purpose.

Objective: To prepare a sample for purity determination using qNMR with an internal standard.

Materials:

Acetic acid-d4 (≥99.5 atom % D)[1]

Internal Standard (e.g., maleic acid, certified reference material)

Analyte (the compound whose purity is to be determined)

High-precision analytical balance

NMR tube
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Volumetric flasks and pipettes

Methodology:

Prepare a Stock Solution of the Internal Standard: Accurately weigh a precise amount of the

internal standard and dissolve it in a known volume of Acetic acid-d4 in a volumetric flask.

Prepare the Analyte Solution: Accurately weigh a precise amount of the analyte.

Combine and Dissolve: Transfer the weighed analyte into a clean vial. Using a calibrated

pipette, add a precise volume of the internal standard stock solution to the vial. Ensure the

analyte fully dissolves; gentle vortexing may be applied.

Transfer to NMR Tube: Transfer an appropriate volume (typically 0.6-0.7 mL) of the final

solution into a clean, dry NMR tube.

Acquire NMR Spectrum: Place the NMR tube in the spectrometer and acquire the ¹H NMR

spectrum. Ensure acquisition parameters are set for quantitative analysis (e.g., long

relaxation delay).

Data Processing and Calculation: Integrate the signals corresponding to the analyte and the

internal standard. Purity is calculated based on the integral values, the number of protons for

each signal, and the initial weights of the analyte and standard.

Protocol 2: Synthesis of a Deuterated Ester
Objective: To demonstrate the use of Acetic acid-d4 as a reagent in the synthesis of a

deuterated ester via Fischer esterification.

Materials:

Acetic acid-d4 (CD3COOD)

An alcohol (e.g., Ethanol, CH3CH2OH)

A strong acid catalyst (e.g., sulfuric acid-d2, D2SO4)

Round-bottom flask with reflux condenser
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Heating mantle

Separatory funnel

Drying agent (e.g., anhydrous magnesium sulfate)

Rotary evaporator

Methodology:

Reaction Setup: In a round-bottom flask, combine Acetic acid-d4 and a molar excess of the

alcohol.

Catalyst Addition: Carefully add a catalytic amount of sulfuric acid-d2 to the mixture.

Reflux: Attach the reflux condenser and heat the mixture to reflux for several hours to drive

the equilibrium towards the product. The reaction progress can be monitored by thin-layer

chromatography (TLC).

Workup: After the reaction is complete, cool the mixture to room temperature. Transfer the

mixture to a separatory funnel and wash sequentially with cold D2O, a saturated sodium

bicarbonate solution (in D2O), and finally a brine solution (in D2O) to neutralize the acid and

remove water-soluble components.

Drying and Solvent Removal: Separate the organic layer, dry it over anhydrous magnesium

sulfate, filter, and remove the excess alcohol using a rotary evaporator.

Purification and Analysis: The resulting crude deuterated ester can be purified by distillation

or column chromatography. The final product's identity and isotopic purity should be

confirmed by NMR and mass spectrometry.

Visualizations
The following diagrams illustrate key workflows relevant to sourcing and utilizing high-purity

Acetic acid-d4 in a research environment.
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Phase 1: Requirement Definition

Phase 2: Supplier Evaluation

Phase 3: Procurement & Verification

Identify Research Need
(e.g., NMR Solvent, Synthesis)

Define Purity Specs
(Isotopic & Chemical Purity)

Identify Potential Suppliers
(e.g., Sigma-Aldrich, CIL)

Request Quotes &
Certificates of Analysis (CoA)

Compare Specifications
(Purity, Price, Availability)

Place Order with
Selected Supplier

Receive & Log Material

In-house QC Verification
(e.g., NMR check)

Release for Research Use

Click to download full resolution via product page

Caption: Logical workflow for selecting and procuring high-purity Acetic acid-d4.
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Caption: Experimental workflow for quantitative NMR (qNMR) using Acetic acid-d4.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b032913?utm_src=pdf-body-img
https://www.benchchem.com/product/b032913?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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